Cas no 90152-00-4 (9-methyl-3,9-Diazabicyclo[3.3.1]nonane)

• Product Name: 9-methyl-3,9-Diazabicyclo[3.3.1]nonane
• CAS No: 90152-00-4
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 1120847
• PubChem ID: 18911
• Update Time: 2025-06-07

9-methyl-3,9-Diazabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-3,9-Diazabicyclo[3.3.1]nonane
• 90152-00-4
• EN300-7149615
• 9-methyl-3,9-diaza-bicyclo[3.3.1]nonane
• AKOS005167152
• SCHEMBL701588
• NHNRLASXGHTJKZ-UHFFFAOYSA-N

• Inchi： 1S/C8H16N2/c1-10-7-3-2-4-8(10)6-9-5-7/h7-9H,2-6H2,1H3
• InChI Key： NHNRLASXGHTJKZ-UHFFFAOYSA-N
• SMILES： N1(C)C2CNCC1CCC2

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 15.3Ų

Additional information on 9-methyl-3,9-Diazabicyclo[3.3.1]nonane

Professional Introduction to Compound with CAS No. 90152-00-4 and Product Name: 9-methyl-3,9-Diazabicyclo[3.3.1]nonane

The compound with the CAS number 90152-00-4 and the product name 9-methyl-3,9-Diazabicyclo[3.3.1]nonane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This bicyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's structure, characterized by a nine-membered bicyclic framework with two nitrogen atoms and a methyl substituent, makes it a promising candidate for further exploration in drug discovery and chemical synthesis.

9-methyl-3,9-Diazabicyclo[3.3.1]nonane belongs to the class of diazabicycloalkanes, which are known for their stability and versatility in organic synthesis. The presence of nitrogen atoms in the bicyclic system introduces basicity and reactivity that can be exploited in various chemical reactions, including nucleophilic substitution and coordination chemistry. This feature has made the compound a subject of interest for researchers aiming to develop new catalytic systems or ligands for metal complexes.

Recent studies have highlighted the potential of 9-methyl-3,9-Diazabicyclo[3.3.1]nonane in the development of novel pharmaceuticals. Its rigid bicyclic core provides a scaffold that can be modified to create bioactive molecules with specific target interactions. For instance, modifications at the methyl-substituted position or the nitrogen atoms could lead to compounds with enhanced binding affinity to biological receptors or enzymes. This adaptability makes it a valuable building block for structure-activity relationship (SAR) studies.

The compound's stability under various reaction conditions has also been a focus of research. The diazabicyclo[3.3.1]nonane ring system is resistant to degradation under thermal or acidic conditions, which is crucial for its use in multi-step synthetic routes. This stability ensures that the compound can be handled and processed without significant loss of yield or purity, making it suitable for large-scale applications in pharmaceutical manufacturing.

In addition to its synthetic utility, 9-methyl-3,9-Diazabicyclo[3.3.1]nonane has shown promise in the development of chiral catalysts and ligands. The rigid framework of the bicyclic system can be used to design molecules that exhibit high enantioselectivity in catalytic reactions. Such catalysts are essential for producing enantiomerically pure drugs, which are often required for their efficacy and safety profiles. Researchers have been exploring its potential as a ligand in asymmetric hydrogenation reactions, where it could facilitate the synthesis of chiral alcohols and amines.

The compound's electronic properties have also been investigated, particularly its interaction with transition metals. The nitrogen atoms can act as coordination sites for metals such as palladium, nickel, and copper, forming complexes that are useful in cross-coupling reactions and other transformations relevant to drug synthesis. These metal complexes could serve as catalysts for constructing complex molecular architectures or as intermediates in the preparation of metal-organic frameworks (MOFs).

From a computational chemistry perspective, 9-methyl-3,9-Diazabicyclo[3.3.1]nonane has been studied using advanced modeling techniques to understand its reactivity and interaction with other molecules. Quantum mechanical calculations have provided insights into its electronic structure and predicted its behavior in different chemical environments. These computational studies help guide experimental design by predicting reaction outcomes and identifying optimal conditions for synthesis.

The pharmaceutical industry has shown interest in 9-methyl-3,9-Diazabicyclo[3.3.1]nonane due to its potential as an intermediate in the synthesis of bioactive compounds. Its unique structural features make it a versatile scaffold for creating molecules with therapeutic effects ranging from anti-inflammatory to anticancer applications. Researchers are exploring derivatives of this compound that could interact with specific biological pathways to modulate disease processes.

The environmental impact of using 90152-00-4 has also been considered in recent research efforts. Efforts have been made to develop synthetic routes that minimize waste and energy consumption while maintaining high yields of the target compound. Green chemistry principles have been applied to optimize processes involving this compound, ensuring that its production is sustainable and environmentally friendly.

In conclusion, 90152-00-4 and its corresponding product name 9-methyl-3,9-Diazabicyclo[3.3.1]nonane represent a significant contribution to organic chemistry and pharmaceutical research due to their unique structural properties and potential applications across multiple disciplines including catalysis, medicinal chemistry, and materials science.